Cas no 2228132-20-3 (tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate)

Tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate is a specialized carbamate-protected amine intermediate, primarily utilized in pharmaceutical and organic synthesis. Its structure features a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of a 3-cyanophenyl moiety and a methyl-substituted propyl chain offers versatility in further functionalization, making it valuable for constructing complex molecules. This compound is particularly advantageous in peptide synthesis and medicinal chemistry, where controlled amine reactivity is critical. Its high purity and well-defined reactivity profile ensure consistent performance in multi-step synthetic routes. Proper handling under inert conditions is recommended to preserve its integrity.
tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate structure
2228132-20-3 structure
Product Name:tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate
CAS No:2228132-20-3
MF:C16H23N3O2
MW:289.372723817825
CID:6194424
PubChem ID:165827054
Update Time:2025-06-23

tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate
    • tert-butyl N-[3-amino-2-(3-cyanophenyl)-2-methylpropyl]carbamate
    • 2228132-20-3
    • EN300-1885994
    • Inchi: 1S/C16H23N3O2/c1-15(2,3)21-14(20)19-11-16(4,10-18)13-7-5-6-12(8-13)9-17/h5-8H,10-11,18H2,1-4H3,(H,19,20)
    • InChI Key: WRXSQMGTKMFMTH-UHFFFAOYSA-N
    • SMILES: O(C(NCC(C)(C1C=CC=C(C#N)C=1)CN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 289.17902698g/mol
  • Monoisotopic Mass: 289.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 88.1Ų

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tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate Related Literature

Additional information on tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate

Professional Introduction to Compound with CAS No. 2228132-20-3 and Product Name: *Tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate*

Compound with the CAS number 2228132-20-3 and the product name Tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of atoms within its molecular framework, including the presence of functional groups such as amino and cyano, makes it a promising candidate for further exploration.

The molecular structure of Tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate is meticulously designed to exhibit specific chemical properties that are highly relevant to modern pharmaceutical needs. The presence of a tert-butyl group contributes to the stability of the compound, while the amino and cyano groups introduce reactivity that can be exploited in synthetic chemistry. This balance of stability and reactivity makes it an attractive intermediate for the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel carbamates as pharmacologically active agents. Carbamates are known for their versatility in drug design, often serving as key intermediates in the synthesis of bioactive molecules. The compound in question, Tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate, is no exception and has been studied for its potential role in various therapeutic applications.

One of the most compelling aspects of this compound is its potential application in the development of new drugs targeting neurological disorders. The structural features of Tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate suggest that it may interact with specific biological targets involved in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that derivatives of this compound exhibit properties that could make them effective in modulating neurotransmitter activity.

The cyano group in the molecular structure of Tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate is particularly noteworthy, as it can participate in various chemical reactions that are essential for drug synthesis. This functional group allows for further derivatization, enabling chemists to create a wide range of analogs with tailored properties. Such flexibility is crucial in pharmaceutical research, where the ability to modify molecular structures can significantly impact biological activity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of compounds like Tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into its potential pharmacological effects and have guided experimental efforts towards more effective drug candidates.

The tert-butyl group, while primarily contributing to structural stability, also influences the solubility and metabolic fate of the compound. This aspect is particularly important in drug development, as poor solubility or rapid metabolism can limit a drug's efficacy. By optimizing the molecular structure, researchers can enhance these properties, making Tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate a more viable candidate for therapeutic use.

In addition to its potential applications in neurological disorders, Tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate has shown promise in other areas of medicinal chemistry. Its unique structural features make it a valuable building block for synthesizing more complex molecules with diverse biological activities. For instance, researchers have explored its use in developing novel antimicrobial agents, leveraging its reactivity to create compounds that can disrupt bacterial cell walls or inhibit essential metabolic pathways.

The synthesis of carbamates often involves multi-step reactions that require careful optimization to achieve high yields and purity. The preparation of Tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate is no exception and has been refined through iterative experimentation and process improvement techniques. These efforts have not only enhanced the efficiency of production but also ensured that the final product meets stringent quality standards required for pharmaceutical applications.

The growing body of research on carbamates underscores their importance as pharmacological tools. As our understanding of biological systems continues to expand, so does our ability to design molecules that can interact with specific targets with high precision. Compounds like Tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate, with their well-defined structures and functional groups, are at the forefront of this innovation.

In conclusion, Compound with CAS No. 2228132-20-3 and Product Name: *Tert-butyl N-3-amino-2-(3-cyanophenyl)-2-methylpropylcarbamate* represents a significant advancement in chemical and pharmaceutical research. Its unique molecular structure and functional groups make it a versatile intermediate with potential applications across multiple therapeutic areas. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.

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